Cas no 16531-21-8 (Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy-)

• Product Name: Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy-
• CAS No: 16531-21-8
• MF: C₁₄H₂₂N₂OS
• MW: 266.402282238007
• CID: 188913
• PubChem ID: 3032657
• Update Time: 2025-04-19

Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy-
• N-[2-(diethylamino)ethyl]-4-methoxybenzenecarbothioamide
• N-[2-(Diethylamino)ethyl]-p-methoxythiobenzamide
• 16531-21-8
• DTXSID20167886
• BRN 2808231
• BENZAMIDE, N-(2-DIETHYLAMINOETHYL)-p-METHOXYTHIO-
• N-(2-Diethylaminoethyl)-p-methoxythiobenzamide

• Inchi： 1S/C14H22N2OS/c1-4-16(5-2)11-10-15-14(18)12-6-8-13(17-3)9-7-12/h6-9H,4-5,10-11H2,1-3H3,(H,15,18)
• InChI Key： GNUMWZZQMANUJW-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)OC)NCCN(CC)CC

Computed Properties

• Exact Mass: 266.14546
• Monoisotopic Mass: 266.145284
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.6

Experimental Properties

• Density: 1.059
• Boiling Point: 364.6°C at 760 mmHg
• Flash Point: 174.3°C
• Refractive Index: 1.554
• PSA: 24.5